Phosphazomycin C complex
Phosphazomycin C complex
Brand Name:
Vulcanchem
CAS No.:
126688-54-8
VCID:
VC0144265
InChI:
InChI=1S/C30H48NO10P/c1-4-21(3)29(34)39-25-12-8-10-22(19-25)9-6-7-11-24(32)20-27(41-42(36,37)38)30(35,17-18-31)16-15-26-23(5-2)13-14-28(33)40-26/h6-7,9,11,13-16,21-27,32,35H,4-5,8,10,12,17-20,31H2,1-3H3,(H2,36,37,38)/b9-6+,11-7+,16-15+
SMILES:
CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C(C)CC)O)OP(=O)(O)O)O
Molecular Formula:
C30H48NO10P
Molecular Weight:
613.7 g/mol
Phosphazomycin C complex
CAS No.: 126688-54-8
Main Products
VCID: VC0144265
Molecular Formula: C30H48NO10P
Molecular Weight: 613.7 g/mol
CAS No. | 126688-54-8 |
---|---|
Product Name | Phosphazomycin C complex |
Molecular Formula | C30H48NO10P |
Molecular Weight | 613.7 g/mol |
IUPAC Name | [3-[(1E,3E,9E)-8-(2-aminoethyl)-10-(3-ethyl-6-oxo-2,3-dihydropyran-2-yl)-5,8-dihydroxy-7-phosphonooxydeca-1,3,9-trienyl]cyclohexyl] 2-methylbutanoate |
Standard InChI | InChI=1S/C30H48NO10P/c1-4-21(3)29(34)39-25-12-8-10-22(19-25)9-6-7-11-24(32)20-27(41-42(36,37)38)30(35,17-18-31)16-15-26-23(5-2)13-14-28(33)40-26/h6-7,9,11,13-16,21-27,32,35H,4-5,8,10,12,17-20,31H2,1-3H3,(H2,36,37,38)/b9-6+,11-7+,16-15+ |
Standard InChIKey | IEXHVRAIBNTGPA-ZWDVXTLWSA-N |
Isomeric SMILES | CCC1C=CC(=O)OC1/C=C/C(CCN)(C(CC(/C=C/C=C/C2CCCC(C2)OC(=O)C(C)CC)O)OP(=O)(O)O)O |
SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C(C)CC)O)OP(=O)(O)O)O |
Canonical SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C(C)CC)O)OP(=O)(O)O)O |
Synonyms | phosphazomycin C2 |
PubChem Compound | 6443978 |
Last Modified | Nov 11 2021 |
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